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Compound of Interest

Compound Name: Iclepertin

Cat. No.: B6604116 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when handling investigational compounds like Iclepertin.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a culture of safety and build trust in laboratory chemical handling.

Immediate Safety and Hazard Assessment
Iclepertin (also known as BI 425809) is a potent and selective glycine transporter 1 (GlyT1)

inhibitor.[1][2][3] As an investigational drug, comprehensive safety data may be limited.

However, available information from suppliers and chemical databases indicates significant

potential hazards that demand rigorous safety precautions.

It is crucial to note that different suppliers have provided varying GHS (Globally Harmonized

System of Classification and Labelling of Chemicals) classifications. To ensure the highest level

of safety, personnel should adhere to the more conservative warnings.

Hazard Identification:

Acute Oral Toxicity: Classified as "Fatal if swallowed" by one source and "Harmful if

swallowed" by another.[4][5] Due to this discrepancy, Iclepertin should be handled as a

substance with high acute oral toxicity.

Target Organ Toxicity: May cause damage to organs through prolonged or repeated

exposure.[4]
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Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[5]

Respiratory Irritation: May cause respiratory irritation.[5]

Given these hazards, a thorough risk assessment must be conducted before any handling of

Iclepertin. This involves evaluating the specific procedures to be performed, the quantities

being used, and the potential for dust generation or aerosolization.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Iclepertin. Engineering controls,

such as a certified chemical fume hood or a glove box, should be the primary means of

exposure control. PPE serves as a critical secondary barrier.
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Body Part Required PPE Specification and Rationale

Hands Double Gloving (Nitrile)

An inner nitrile glove should be

tucked under the lab coat

sleeve, and an outer glove

pulled over the sleeve. Nitrile

gloves provide good resistance

to a variety of chemicals.[2][6]

Change gloves immediately if

contaminated and after each

handling session.

Body Professional Lab Coat

A clean, buttoned lab coat

made of a low-linting material.

Should be worn at all times in

the laboratory where Iclepertin

is handled.

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles that

meet ANSI Z87.1 standards

are required. A face shield

should be worn over the

goggles, especially when

handling larger quantities or

when there is a risk of

splashes or powder

aerosolization.

Respiratory Air-Purifying Respirator (APR) Due to the risk of respiratory

irritation and the potential for

high oral toxicity from inhaled

and ingested powder,

respiratory protection is

essential. The choice of

respirator depends on the

scale of work. For small-scale

work in a fume hood, a half-

mask respirator with P100 (or

FFP3) particulate filters is
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recommended. For larger

quantities or procedures with a

higher risk of aerosolization, a

Powered Air-Purifying

Respirator (PAPR) should be

considered to provide a higher

protection factor and greater

comfort.[5][7]

Operational Plan for Handling Iclepertin Powder
The following is a step-by-step guide for the safe handling of Iclepertin in a powder form in a

research laboratory setting.

Experimental Workflow for Handling Iclepertin
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Preparation

Handling

Cleanup & Disposal

Designate Handling Area
(Fume Hood/Glove Box)

Gather and Inspect PPE

Don PPE Correctly

Weigh Iclepertin
(Use anti-static weigh paper/boat)

Dissolve in Solvent

Handle Iclepertin Solution

Decontaminate Surfaces
(e.g., 70% Ethanol)

Doff PPE in Correct Order

Dispose of Waste Properly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Iclepertin powder.
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1. Preparation:

Designated Area: All handling of Iclepertin powder must be conducted in a designated area,

such as a certified chemical fume hood or a glove box, to contain any dust.

Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,

vials, solvents) and waste containers are inside the containment area.

PPE: Don all required PPE as outlined in the table above. Ensure your respirator has a

proper fit and seal.

2. Weighing and Handling:

Static Control: Use anti-static weigh paper or boats to prevent the powder from jumping.

Gentle Handling: Handle the powder gently to minimize dust generation. Avoid scooping or

pouring from a height.

Solubilization: If making a solution, add the solvent to the vial containing the weighed

Iclepertin powder slowly. Cap the vial before mixing. Iclepertin is soluble in DMSO and

EtOH.[2]

3. Post-Handling and Cleanup:

Decontamination: After handling is complete, decontaminate all surfaces and equipment

within the fume hood. A common laboratory disinfectant like 70% ethanol can be used to

wipe down surfaces to remove fine powder, followed by a more thorough cleaning.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, outer

gloves are removed first, followed by the face shield and goggles, lab coat, and finally the

inner gloves and respirator outside of the immediate work area.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
The disposal of investigational drugs like Iclepertin must comply with institutional, local, and

federal regulations.[1][4]
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Waste Segregation and Disposal:

Waste Type Disposal Procedure

Solid Waste

All disposable items contaminated with

Iclepertin (e.g., gloves, weigh paper, pipette tips,

paper towels) must be placed in a clearly

labeled hazardous waste container.

Liquid Waste

Unused solutions of Iclepertin and solvent rinses

used for decontamination should be collected in

a designated, sealed, and clearly labeled

hazardous waste container.

Unused Iclepertin

Any remaining stock of Iclepertin must be

disposed of as hazardous chemical waste. Do

not dispose of it down the drain or in regular

trash.

Disposal Workflow:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on hazardous waste disposal procedures.[1][8]

Labeling: Ensure all waste containers are properly labeled with "Hazardous Waste" and a full

description of the contents, including "Iclepertin".[8]

Storage: Store hazardous waste in a designated Satellite Accumulation Area (SAA) until it is

collected by EHS for final disposal, which is typically incineration.[3][8]

Record Keeping: Maintain accurate records of the disposal of all Iclepertin waste as

required by your institution and any relevant regulations.

Quantitative Data Summary
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Property Value Source

Molecular Formula C20H18F6N2O5S PubChem[4]

Molar Mass 512.42 g/mol PubChem[4]

IC50 (GlyT1)

5.2 nM (rat primary neurons),

5.0 nM (human SK-N-MC

cells)

MedChemExpress[1], Axon

Medchem[2]

By adhering to these stringent safety protocols, researchers can handle Iclepertin responsibly,

ensuring their own safety and the integrity of their research. Always consult your institution's

specific safety guidelines and the most recent Safety Data Sheet (SDS) before beginning any

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6604116#personal-protective-equipment-for-
handling-iclepertin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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